[5-(4-Chlorophenyl)-1,2-oxazol-3-yl][4-(4-methoxyphenyl)piperazin-1-yl]methanone

• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol
• IUPAC Name: [5-(4-chlorophenyl)-1,2-oxazol-3-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H20ClN3O3/c1-27-18-8-6-17(7-9-18)24-10-12-25(13-11-24)21(26)19-14-20(28-23-19)15-2-4-16(22)5-3-15/h2-9,14H,10-13H2,1H3
• InChI Key: DYLCJHCIRBLNSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=C(C=C4)Cl

Description

1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE is a complex organic compound featuring a piperazine ring substituted with a 4-methoxyphenyl group and a 1,2-oxazole ring substituted with a 4-chlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE typically involves multi-step organic reactions. One common method includes the formation of the 1,2-oxazole ring through cyclization reactions involving appropriate precursors, followed by the introduction of the 4-chlorophenyl and 4-methoxyphenyl groups under controlled conditions. The final step often involves the coupling of the oxazole derivative with piperazine.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups, such as reducing the oxazole ring.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the aromatic rings.

Scientific Research Applications

1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are often elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

1-[5-(4-BROMOPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE: Similar structure with a bromine atom instead of chlorine.

1-[5-(4-FLUOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE: Contains a fluorine atom instead of chlorine.

Uniqueness

1-[5-(4-CHLOROPHENYL)-1,2-OXAZOLE-3-CARBONYL]-4-(4-METHOXYPHENYL)PIPERAZINE is unique due to the specific combination of functional groups, which imparts distinct chemical and biological properties. The presence of the 4-chlorophenyl group can influence the compound’s reactivity and interaction with biological targets, making it a valuable compound for research and development.